Cas no 1342214-91-8 (5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline)

• Product Name: 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline
• CAS No: 1342214-91-8
• MF: C₁₁H₁₁FN₂S
• MW: 222.281844377518
• CID: 5178782
• PubChem ID: 62759229
• Update Time: 2025-05-20

5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline
• 5-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline
• 5-fluoro-2-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline
• 5-Thiazolemethanamine, N-(5-fluoro-2-methylphenyl)-
• 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline

• Inchi： 1S/C11H11FN2S/c1-8-2-3-9(12)4-11(8)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
• InChI Key： VRHNHVSCMCNRCR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC1C=C(C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline

5-Fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline (CAS No. 1342214-91-8): A Comprehensive Overview

5-Fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline (CAS No. 1342214-91-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline is composed of a fluoro-substituted aniline moiety linked to a thiazole ring through a methyl group. The presence of the fluorine atom and the thiazole ring imparts specific properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have explored the biological activities of 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline in detail. One notable area of research is its potential as an anticancer agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Another important application of 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems and reduce oxidative stress, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have reported promising results, suggesting that this compound may have neuroprotective properties that could be harnessed for therapeutic benefit.

In addition to its potential therapeutic applications, 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline has also been investigated for its use as a research tool. Its unique chemical structure makes it an excellent candidate for probing specific biological processes and pathways. For instance, it can be used to study the interactions between different protein targets and small molecules, providing valuable insights into the mechanisms underlying various diseases.

The synthesis of 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline involves several well-established organic reactions. One common approach is to start with 2-methylthioaniline and fluorobenzaldehyde, which are reacted under specific conditions to form the desired product. The reaction conditions are carefully optimized to ensure high yields and purity levels, making this compound readily available for both research and development purposes.

The safety profile of 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline has also been extensively evaluated. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-fluoro-2-methyl-N-(1,3-thiazol-5-yl)methylaniline (CAS No. 1342214-91-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or research tool.